Cas no 2229495-03-6 (4-amino-1-(1H-indol-3-yl)pentan-3-one)
4-amino-1-(1H-indol-3-yl)pentan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(1H-indol-3-yl)pentan-3-one
- EN300-1791444
- 2229495-03-6
-
- Inchi: 1S/C13H16N2O/c1-9(14)13(16)7-6-10-8-15-12-5-3-2-4-11(10)12/h2-5,8-9,15H,6-7,14H2,1H3
- InChI Key: CNGIFEHKYRPUIW-UHFFFAOYSA-N
- SMILES: O=C(C(C)N)CCC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 216.126263138g/mol
- Monoisotopic Mass: 216.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 58.9Ų
4-amino-1-(1H-indol-3-yl)pentan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791444-0.05g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1791444-0.1g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1791444-0.25g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1791444-0.5g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1791444-1.0g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1791444-2.5g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1791444-5.0g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1791444-10.0g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1791444-1g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1791444-5g |
4-amino-1-(1H-indol-3-yl)pentan-3-one |
2229495-03-6 | 5g |
$3520.0 | 2023-09-19 |
4-amino-1-(1H-indol-3-yl)pentan-3-one Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 4-amino-1-(1H-indol-3-yl)pentan-3-one
Comprehensive Overview of 4-amino-1-(1H-indol-3-yl)pentan-3-one (CAS No. 2229495-03-6)
The compound 4-amino-1-(1H-indol-3-yl)pentan-3-one, identified by its CAS number 2229495-03-6, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This molecule features a unique structural framework combining an indole moiety with a pentanone backbone, making it a subject of interest for drug discovery and neurochemical studies. Researchers are particularly intrigued by its potential interactions with serotonin receptors, a topic frequently searched in relation to mood regulation and cognitive health.
In recent years, the demand for novel indole derivatives has surged due to their diverse pharmacological applications. 4-amino-1-(1H-indol-3-yl)pentan-3-one stands out as a candidate for studying neurotransmitter modulation, a hot topic in neuroscience forums and AI-driven research platforms. Its amino-functionalized side chain allows for selective binding to biological targets, a feature often explored in queries about "precision medicine" and "targeted therapy."
The synthesis of CAS 2229495-03-6 involves multi-step organic reactions, including reductive amination and ketone functionalization, techniques frequently discussed in academic search trends. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for laboratories focusing on high-throughput screening—a trending keyword in pharmaceutical R&D.
From an industrial perspective, this compound aligns with the growing interest in sustainable synthetic routes, as evidenced by search engine queries on "green chemistry" and "catalyst optimization." Its stability under physiological conditions also makes it relevant to discussions about prodrug development, another frequently searched term in medicinal chemistry circles.
Ongoing investigations into 4-amino-1-(1H-indol-3-yl)pentan-3-one explore its potential as a scaffold for kinase inhibitors, tying into cancer research trends. The indole core's ability to participate in hydrogen bonding networks—a concept often queried in computational chemistry—enhances its versatility in molecular design. This positions the compound as a valuable tool for addressing search-engine-popular questions about "protein-ligand interactions" and "structure-activity relationships."
As regulatory agencies emphasize compound traceability, the precise identification via CAS 2229495-03-6 meets compliance requirements often searched by quality control professionals. The molecule's logP value and solubility profile—parameters commonly investigated in ADMET studies—further contribute to its research utility, connecting to trending topics in bioavailability optimization.
In conclusion, 4-amino-1-(1H-indol-3-yl)pentan-3-one represents a convergence point for multiple scientific inquiries, from neuropharmacology to rational drug design. Its structural features answer frequently searched questions about "heterocyclic bioactive compounds" while offering avenues for innovation in therapeutic development—all while maintaining compliance with global research standards.
2229495-03-6 (4-amino-1-(1H-indol-3-yl)pentan-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)